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Compound of Interest

Compound Name: 2-Methoxypropanal

Cat. No.: B1605373 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 2-Methoxypropanal (CAS No. 6142-38-7). The following procedures are

designed for researchers, scientists, and drug development professionals to ensure the safe

handling and disposal of this chemical, minimizing risks to personnel and the environment.

Adherence to institutional and local regulations is mandatory.

Immediate Safety and Handling Precautions
2-Methoxypropanal is classified as a hazardous substance with the following primary risks[1]:

Highly Flammable: Vapors may form explosive mixtures with air.

Skin and Eye Irritant: Causes skin irritation and serious eye irritation.

Respiratory Irritant: May cause respiratory irritation.

Before handling, it is imperative to wear appropriate Personal Protective Equipment (PPE),

including:

Safety goggles with side shields or a face shield.

Chemical-resistant gloves (e.g., nitrile or neoprene).

A lab coat or other protective clothing.
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Work in a well-ventilated area, preferably a chemical fume hood.

Quantitative Hazard Data
The following table summarizes the key hazard information for 2-Methoxypropanal based on

the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard
Classification

GHS Code Signal Word Hazard Statement

Flammable liquids H225 Danger
Highly flammable

liquid and vapor[1]

Skin

corrosion/irritation
H315 Warning

Causes skin

irritation[1]

Serious eye

damage/eye irritation
H319 Warning

Causes serious eye

irritation[1]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

H335 Warning
May cause respiratory

irritation[1]

Step-by-Step Disposal Procedure
The recommended and safest method for the disposal of 2-Methoxypropanal is to treat it as a

hazardous waste and arrange for its collection by a licensed environmental waste management

company. Do not attempt to dispose of 2-Methoxypropanal down the drain or as regular trash.

[2][3]

1. Waste Collection:

Designate a specific, compatible container for 2-Methoxypropanal waste. The container
should be made of a material that will not react with the chemical and must have a secure,
tightly sealing lid.
The container must be clearly labeled as "Hazardous Waste," with the full chemical name "2-
Methoxypropanal" and its associated hazards (e.g., "Flammable Liquid," "Irritant").[2]
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2. Storage of Waste:

Store the waste container in a designated, well-ventilated, and cool area, away from sources
of ignition such as heat, sparks, and open flames.[4][5]
Ensure the storage area is separate from incompatible materials.
The waste container should be kept closed at all times except when adding waste.

3. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal company to schedule a pickup.[2][4]
Provide an accurate description and quantity of the waste to the disposal company.
Follow all institutional and regulatory requirements for waste manifest documentation.

4. Spill and Emergency Procedures:

In case of a spill, evacuate the area of non-essential personnel.
Remove all sources of ignition.
Ensure adequate ventilation.
Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth). Do not
use combustible materials like sawdust.
Carefully collect the absorbed material and place it in a sealed, labeled container for disposal
as hazardous waste.
Clean the spill area thoroughly.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Methoxypropanal.
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Preparation and Collection

Interim Storage

Final Disposal

Generation of
2-Methoxypropanal Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select a Compatible and
Sealable Waste Container

Label Container:
'Hazardous Waste'

'2-Methoxypropanal'
'Flammable, Irritant'

Store in a Cool, Ventilated,
and Secure Area

Keep Away from
Ignition Sources

Contact EHS or Licensed
Hazardous Waste Company

Schedule Waste Pickup

Complete Waste
Manifest Documentation

Professional
Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Methoxypropanal.
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Disclaimer: This guide provides general procedures based on available chemical hazard

information. It is not a substitute for a formal Safety Data Sheet (SDS) for 2-Methoxypropanal.
Always consult your institution's specific safety protocols and local, state, and federal

regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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